BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 9-O-Methyl-4-
hydroxyboeravinone B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

9-O-Methyl-4-hydroxyboeravinone
B

Cat. No.: B131129
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Abstract

9-0O-Methyl-4-hydroxyboeravinone B is a naturally occurring phenolic compound belonging to
the flavonoid class of molecules. Primarily sourced from the medicinal plant Boerhavia diffusa,
and also found in Mirabilis jalapa, this compound is of significant interest to the scientific
community due to its potential therapeutic properties. This technical guide provides a
comprehensive overview of 9-0O-Methyl-4-hydroxyboeravinone B, including its chemical
properties, known biological activities, and insights into its potential mechanisms of action
based on current research on related compounds. Detailed experimental protocols for the
isolation and evaluation of similar compounds are also presented to facilitate further
investigation.

Introduction

9-O-Methyl-4-hydroxyboeravinone B is a rotenoid, a class of isoflavonoids, recognized for a
variety of biological activities. It is primarily isolated from the roots of Boerhavia diffusa, a plant
with a long history of use in traditional medicine. The core chemical structure of 9-O-Methyl-4-
hydroxyboeravinone B is characterized by a chromeno[3,4-bJchromen-12(6H)-one backbone.
Its biological activities are thought to be linked to its antioxidant, anti-inflammatory, and
hepatoprotective properties. This document aims to consolidate the available technical
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information on this compound and its close analogs to serve as a valuable resource for
researchers in the fields of natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

Property Value Source
Chemical Formula C18H1407 [1]
Molecular Weight 342.3 g/mol [11[2]
CAS Number 333798-10-0 [1]

4,6,11-trihydroxy-9-methoxy-
IUPAC Name 10-methyl-6H-chromeno|[3,4- [3]

b]Jchromen-12-one

Flavonoid, Phenolic
Class [4][5]
Compound

Boerhavia diffusa, Mirabilis
Natural Sources ) [41[5]
jalapa

Not explicitly stated, likely a

Appearance ] N/A
solid

Solubility Not explicitly stated N/A

Storage Temperature 2-8°C [3]

Biological Activities and Potential Therapeutic
Applications

Research indicates that 9-O-Methyl-4-hydroxyboeravinone B possesses a range of biological
activities, making it a candidate for further investigation in several therapeutic areas.

Antioxidant Activity

The phenolic structure of 9-0O-Methyl-4-hydroxyboeravinone B suggests potent antioxidant
properties. It is believed to act by neutralizing free radicals and reducing oxidative damage,
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which may contribute to its other biological effects. The proposed mechanism involves the
inhibition of lipid peroxidation.[5]

Anti-inflammatory Effects

The compound is under investigation for its anti-inflammatory properties.[5] While direct
evidence for 9-O-Methyl-4-hydroxyboeravinone B is limited, studies on the related compound
Boeravinone B have shown significant anti-inflammatory activity.

Hepatoprotective Properties

9-O-Methyl-4-hydroxyboeravinone B is being explored for its potential to protect the liver
from damage.[5] This hepatoprotective effect is likely linked to its ability to modulate reactive
oxygen species.[5]

Mechanism of Action and Signaling Pathways

While the precise molecular targets and signaling pathways for 9-O-Methyl-4-
hydroxyboeravinone B have not been fully elucidated, research on closely related
boeravinones provides valuable insights into its potential mechanisms of action.

Modulation of Inflammatory Pathways

Studies on Boeravinone B suggest that it may exert its anti-inflammatory effects by modulating
key signaling pathways. Boeravinone B has been shown to inhibit osteoclast differentiation
through the downregulation of the NF-kB, MAPK, and PI3K/Akt signaling pathways. It is
plausible that 9-O-Methyl-4-hydroxyboeravinone B shares a similar mechanism.

Cell Membrane
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Figure 1: Hypothesized anti-inflammatory signaling pathway of 9-O-Methyl-4-

hydroxyboeravinone B.

Antioxidant and Cytoprotective Mechanisms

The antioxidant activity of boeravinones is thought to involve the MAP kinase and NF-kB
pathways. By scavenging reactive oxygen species (ROS), these compounds can protect cells

from oxidative stress-induced damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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